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Compound of Interest

Compound Name: Dihydrozeatin

Cat. No.: B15874353

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dihydrozeatin (DHZ) is a highly active, naturally occurring cytokinin, a class of

plant hormones that promote cell division and differentiation.[1][2] It is a metabolic derivative of

trans-zeatin, formed through the reduction of its side chain.[2][3] A key advantage of DHZ in

experimental settings is its enhanced stability compared to zeatin, as it is less susceptible to

degradation by the enzyme cytokinin oxidase/dehydrogenase (CKX).[1][2] This stability makes

it a reliable component in long-term cultures. Accurate and consistent preparation of stock

solutions is paramount for obtaining reproducible results in various biological assays, including

plant tissue culture and studies on cell differentiation. This document provides a detailed

protocol for the preparation, sterilization, and storage of Dihydrozeatin stock solutions.

Quantitative Data Summary
The following table summarizes the key physical, chemical, and storage properties of

Dihydrozeatin.
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Parameter Specification

Molecular Formula C₁₀H₁₅N₅O[4][5]

Molecular Weight 221.26 g/mol [4][5]

Appearance White to off-white crystalline powder[1][4][6]

Purity ≥98% (HPLC)[1][4]

Solubility

- DMSO: Soluble (up to 100 mg/mL with

sonication)[5][6]- Ethanol: Soluble[1]- 1N NaOH

or 1N KOH: Soluble (for aqueous preparations)

[7][8][9]

Recommended Stock Concentration 1 mg/mL[10][11]

Storage (Powder)
- Short-term: Room Temperature or 2-8°C[1][4]-

Long-term: -20°C or 2-8°C[1][5]

Storage (Stock Solution)

- In DMSO: -20°C for 1 month; -80°C for up to 6

months (protect from light)[6]- In aqueous base:

-20°C for several months[8]

Experimental Protocol: Preparation of 1 mg/mL
Dihydrozeatin Stock Solution
This protocol provides two methods for preparing a 1 mg/mL stock solution, depending on the

required solvent for the final application.

Materials:

Dihydrozeatin (DHZ) powder

Sterile, light-protected storage tubes (e.g., amber microcentrifuge tubes)

Sterile volumetric flask (e.g., 50 mL or 100 mL)

Sterile magnetic stirrer and stir bar (optional)
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Analytical balance

Sterile syringe and 0.22 µm syringe filter

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Reagents:

For Protocol A: Dimethyl sulfoxide (DMSO), anhydrous

For Protocol B: Sodium hydroxide (NaOH) pellets, sterile molecular biology grade water

Protocol A: Dissolution in DMSO
This method is suitable for experiments where the final concentration of DMSO will not affect

the biological system.

Safety First: Perform all steps in a chemical fume hood. Wear appropriate PPE.

Weighing: Accurately weigh 10 mg of Dihydrozeatin powder and transfer it to a sterile

container (e.g., a 15 mL conical tube).

Dissolution: Add 10 mL of anhydrous DMSO to the DHZ powder to achieve a final

concentration of 1 mg/mL. Vortex or sonicate gently if needed to ensure the powder

dissolves completely.[6]

Sterilization: As DMSO is typically sterile, filter sterilization is often omitted if aseptic

technique is strictly followed. If sterility is critical, filter the solution through a 0.22 µm syringe

filter compatible with DMSO.

Aliquoting and Storage: Dispense the stock solution into sterile, light-protected

microcentrifuge tubes in volumes appropriate for single-use to avoid repeated freeze-thaw

cycles.[6]

Storage: Store aliquots at -20°C for up to one month or at -80°C for long-term storage (up to

6 months).[6]
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Protocol B: Dissolution in Aqueous Base (for Plant
Tissue Culture Media)
This method is standard for preparing cytokinins for addition to aqueous culture media.[8][11]

Prepare 1N NaOH: Dissolve 4 g of NaOH pellets in approximately 80 mL of sterile water.

Once dissolved and cooled, bring the final volume to 100 mL with sterile water.

Weighing: Accurately weigh 10 mg of Dihydrozeatin powder and transfer it to a sterile 100

mL volumetric flask.

Dissolution: Add 1-2 mL of 1N NaOH to the flask and gently swirl until the DHZ powder is

completely dissolved.

Dilution: Once dissolved, slowly add sterile molecular biology grade water to bring the final

volume to 10 mL. It is recommended to stir the solution while adding water to prevent

precipitation.[10][11]

Sterilization: Filter-sterilize the final stock solution using a 0.22 µm syringe filter into a sterile

container. This step is critical for preventing microbial contamination in cell cultures.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

tubes.

Storage: Store aliquots frozen at -20°C. They are stable for several months.
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Caption: Workflow for Dihydrozeatin stock solution preparation.
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Caption: Simplified Dihydrozeatin (DHZ) signaling cascade via the AHK3 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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